Cas no 625106-10-7 (5-(Chloromethyl)-4-methyl-2-phenyl-1，3-oxazole)

• Product Name: 5-(Chloromethyl)-4-methyl-2-phenyl-1，3-oxazole
• CAS No: 625106-10-7
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 956762
• PubChem ID: 33589459
• Update Time: 2025-04-19

5-(Chloromethyl)-4-methyl-2-phenyl-1，3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-oxazole
• AG-G-29650
• CC18124
• CTK5B5208
• RP04638
• SBB093936
• SureCN2419932
• Y9652
• MFCD11506350
• SCHEMBL2419932
• EN300-322218
• 5-(Chloromethyl)-4-methyl-2-phenyloxazole
• 5-(CHLOROMETHYL)-4-METHYL-2-PHENYL-1,3-OXAZOLE 95%
• J-516327
• Oxazole, 5-(chloromethyl)-4-methyl-2-phenyl-
• DB-010977
• DTXSID50652775
• 625106-10-7
• 5-(Chloromethyl)-4-methyl-2-phenyl-1，3-oxazole

• Inchi： 1S/C11H10ClNO/c1-8-10(7-12)14-11(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： OXNKNGMCTHWKAU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 207.0452
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles